22-Norajmala-1,19-dien-17alpha-yl acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Vinorine is an acetate ester. It derives from an ajmaline.
Scientific Research Applications
Anti-Inflammatory Applications
Several studies have focused on the anti-inflammatory properties of triterpenoids and steroids, which might provide insight into the potential applications of "22-Norajmala-1,19-dien-17alpha-yl acetate." For instance, triterpenoids isolated from Taraxacum officinale roots showed significant inhibitory activities against nitric oxide production in lipopolysaccharide-activated mouse peritoneal macrophages, suggesting potential as anti-inflammatory agents (Takashi Kikuchi et al., 2016). Similarly, triterpenoids and steroids from Ganoderma species were studied for their inhibitory effects on chemical mediators released from various immune cells, indicating their potential in treating inflammatory diseases (H. Ko et al., 2008).
Anticancer Applications
Research on the anticancer properties of similar compounds has also been conducted. For example, OSW saponins, which feature a distinct structural framework, have shown potent antitumor activities with a novel mechanism of action, suggesting the potential of structurally related compounds in cancer therapy (Bingfeng Shi et al., 2005). Another study on pregnadien derivatives indicated varying effects on cell proliferation in cancer cell lines, hinting at the diverse therapeutic potentials of these compounds (S. Stulov et al., 2010).
Other Biological Activities
Sterols isolated from various sources, such as fungi and marine organisms, have been characterized and evaluated for different biological activities. For example, ergostane-type sterols from the fungus Lactarium volemus showed unique structural features, and their biological activities warrant further investigation (J. Yue et al., 2001). Additionally, metabolites from endophytic fungi have been studied for their anti-inflammatory potential, as seen in the isolation of ergosterol derivatives with inhibitory effects on 5-lipoxygenase, an enzyme involved in inflammation (M. Khayat et al., 2019).
Properties
Molecular Formula |
C21H22N2O2 |
---|---|
Molecular Weight |
334.4 g/mol |
IUPAC Name |
[(1R,10S,12R,13E,16S,18R)-13-ethylidene-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6,8-tetraen-18-yl] acetate |
InChI |
InChI=1S/C21H22N2O2/c1-3-12-10-23-16-8-13(12)18-17(23)9-21(20(18)25-11(2)24)14-6-4-5-7-15(14)22-19(16)21/h3-7,13,16-18,20H,8-10H2,1-2H3/b12-3-/t13-,16-,17-,18?,20+,21+/m0/s1 |
InChI Key |
CLDVMRAEPFQOSD-WEOXKLFPSA-N |
Isomeric SMILES |
C/C=C\1/CN2[C@H]3C[C@@H]1C4[C@@H]2C[C@]5([C@@H]4OC(=O)C)C3=NC6=CC=CC=C56 |
SMILES |
CC=C1CN2C3CC1C4C2CC5(C4OC(=O)C)C3=NC6=CC=CC=C56 |
Canonical SMILES |
CC=C1CN2C3CC1C4C2CC5(C4OC(=O)C)C3=NC6=CC=CC=C56 |
Synonyms |
vinorine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.